Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC0017444 2,3-Dibromo-2-(4-bromophenyl)propionic acid 112595-55-8 C9H7Br3O2
VC0017452 (-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl)-D-alanine 122076-80-6 C15H21NO4
VC0015345 1-(Trimethylsilyl)pyrrolidin-2-one 14468-90-7 C7H15NOSi
VC0013507 Benzyl alpha-D-mannopyranoside 15548-45-5 C13H18O6
VC0013833 Phenyl-beta-D-glucuronide 17685-05-1 C12H14O7
VC0014805 7-O-[2-(1,3-Dioxanyl)ethyl]daidzein 250252-71-2 C21H20O6
VC0015509 Spectabilin 28900-27-8 C28H31NO6
VC0015682 Methyl 3-(1H-imidazol-4-yl)propanoate 31434-93-2 C7H11ClN2O2
VC0015267 5-Aminofluorescein 3326-34-9 C20H13NO5
VC0014475 Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt 353754-92-4 C21H36F3N5O7S3
VC0015816 Potassium p-Aminophenyl Sulphate 37763-28-3 C6H6KNO4S
VC0015790 2-(3-Methoxyphenyl)ethanol 5020-41-7 C9H12O2
VC0015676 5-Amino-1-phenyl-1H-pyrazole-4-carboxamide 50427-77-5 C10H10N4O
VC0017668 2-Bromo-4-butanolide 5061-21-2 C4H5BrO2
VC0018391 N-Methylolmaleimide 5063-96-7 C5H5NO3
VC0014473 1-Hydroxypyrene 5315-79-7 C16H10O
VC0015208 8-Demethyleucalyptin 5689-38-3 C18H16O5
VC0015508 alpha-Viniferin 62218-13-7 C42H30O9
VC0018145 4'-Hydroxy-3'-nitroacetophenone 6322-56-1 C8H7NO4
VC0015550 Bis-trifluoromethyl Ethylphosphonate 650-16-8 C6H9F6O3P
VC0014884 6-(4-Hydroxyphenyl)hexanoic acid 6952-35-8 C12H16O3
VC0017443 (E)-1-Bromo-4-(2-bromovinyl)benzene 778641-02-4 C8H6Br2
VC0017142 Mycotrienin I 82189-03-5 C36H48N2O8
VC0017226 7-Ketodeoxycholic acid 911-40-0 C24H38O5
VC0017349 Ethyl [2-methyl-3-(chlorosulfonyl)phenoxy]acetate 91427-62-2 C11H13ClO5S